N-cyclohexyl-2-(3-methylphenoxy)butanamide

• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol
• IUPAC Name: N-cyclohexyl-2-(3-methylphenoxy)butanamide
• InChI: InChI=1S/C17H25NO2/c1-3-16(20-15-11-7-8-13(2)12-15)17(19)18-14-9-5-4-6-10-14/h7-8,11-12,14,16H,3-6,9-10H2,1-2H3,(H,18,19)
• InChI Key: YVHGFACFVBNVMZ-UHFFFAOYSA-N
• SMILES: CCC(C(=O)NC1CCCCC1)OC2=CC=CC(=C2)C

Description

N-cyclohexyl-2-(3-methylphenoxy)butanamide, commonly known as CPP-ACP, is a synthetic compound that has shown promising results in scientific research. CPP-ACP is a type of casein phosphopeptide that is derived from milk protein. It has been widely used in dental research due to its ability to prevent tooth decay and remineralize tooth enamel.

Mechanism of Action

CPP-ACP works by binding to calcium ions in the saliva and forming complexes that can penetrate the tooth enamel. This process helps to remineralize the tooth enamel and prevent the formation of dental caries. CPP-ACP also has antimicrobial properties that can help to reduce the growth of bacteria in the mouth.
Biochemical and Physiological Effects:
CPP-ACP has been shown to have a number of biochemical and physiological effects. In dental research, CPP-ACP has been found to increase the concentration of calcium and phosphate ions in the saliva, which can help to remineralize the tooth enamel. CPP-ACP has also been shown to reduce the adhesion of bacteria to the tooth surface and inhibit the growth of oral pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPP-ACP in lab experiments is its ability to prevent tooth decay and remineralize tooth enamel. CPP-ACP is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of using CPP-ACP in lab experiments is that it can be difficult to control the concentration of calcium and phosphate ions in the saliva.

Future Directions

There are several future directions for CPP-ACP research. One area of interest is the use of CPP-ACP in bone tissue engineering. CPP-ACP has been shown to have osteoinductive properties and could potentially be used to promote bone regeneration. Another area of interest is the use of CPP-ACP in drug delivery. CPP-ACP has been investigated as a carrier for various drugs, including antibiotics and anticancer agents. Finally, further research is needed to optimize the synthesis method for CPP-ACP and to develop new formulations that can improve its efficacy.

Synthesis Methods

CPP-ACP can be synthesized through a chemical reaction between casein phosphopeptides and calcium ions. The synthesis process involves the use of various chemical reagents and requires careful control of temperature and pH. The resulting CPP-ACP product is a white powder that is soluble in water.

Scientific Research Applications

CPP-ACP has been extensively studied in dental research due to its ability to prevent tooth decay and remineralize tooth enamel. Studies have shown that CPP-ACP can help to reduce the incidence of dental caries and improve oral health. CPP-ACP has also been investigated for its potential use in bone tissue engineering and drug delivery.